Cas no 1443349-11-8 ((2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone)

• Product Name: (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone
• CAS No: 1443349-11-8
• MF: C₁₀H₅ClFNOS
• MW: 241.669203519821
• MDL: MFCD22373471
• CID: 5219110
• Update Time: 2026-03-06

(2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone
• Methanone, (2-chloro-4-fluorophenyl)-2-thiazolyl-

• MDL： MFCD22373471
• Inchi： 1S/C10H5ClFNOS/c11-8-5-6(12)1-2-7(8)9(14)10-13-3-4-15-10/h1-5H
• InChI Key： MXKSKXXBABDKAA-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1Cl)(C1=NC=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone

Comprehensive Guide to (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone (CAS No. 1443349-11-8): Properties, Applications, and Market Insights

The chemical compound (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone (CAS No. 1443349-11-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole-containing ketone derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the rising demand for novel heterocyclic compounds in drug discovery, this fluorinated thiazole derivative presents intriguing possibilities for researchers exploring new therapeutic agents.

Chemically, (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone belongs to the class of aryl thiazolyl ketones, characterized by the presence of both a chloro-fluorophenyl moiety and a thiazole ring. The molecular structure combines the electron-withdrawing properties of fluorine and chlorine substituents with the versatile thiazole heterocycle, creating a scaffold with potential for diverse chemical modifications. This structural complexity contributes to its growing importance in medicinal chemistry, particularly in the development of targeted small molecule therapies.

Recent scientific literature highlights the application of CAS 1443349-11-8 as a key building block in the synthesis of potential kinase inhibitors and antimicrobial agents. The thiazole moiety is known to participate in crucial hydrogen bonding interactions with biological targets, while the halogenated phenyl group enhances the compound's lipophilicity and membrane permeability. These properties make it particularly valuable in current drug discovery programs focusing on neglected tropical diseases and antibiotic resistance - two of the most pressing challenges in global healthcare today.

The synthesis of (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone typically involves the condensation of appropriately substituted thiazole derivatives with 2-chloro-4-fluorobenzoyl chloride. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic systems and solvent-free conditions to prepare this compound. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis and process intensification.

From a commercial perspective, the demand for CAS 1443349-11-8 has been steadily increasing, particularly from contract research organizations and academic institutions engaged in fragment-based drug discovery. Market analysts note that the compound's price point and availability have improved significantly since its first reported synthesis, making it more accessible to researchers worldwide. The growing interest in fluorinated pharmaceuticals (accounting for nearly 30% of recent drug approvals) further drives the relevance of this fluorine-containing building block.

Quality control of (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Reputable suppliers provide comprehensive characterization data, ensuring researchers receive material suitable for sensitive biological assays. The compound's stability profile allows for long-term storage under appropriate conditions, though precautions against moisture are generally recommended.

Looking toward future applications, computational chemists are exploring the potential of thiazolyl ketone scaffolds like 1443349-11-8 in AI-driven drug design platforms. The compound's well-defined structure and moderate complexity make it an ideal candidate for machine learning models predicting novel bioactivities. This intersection of synthetic chemistry and digital innovation represents one of the most exciting frontiers in pharmaceutical research today.

For researchers considering working with (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone, it's worth noting that several patent applications have recently emerged featuring derivatives of this core structure. These intellectual property developments suggest growing commercial interest in this chemical space, particularly for applications in oncology targets and central nervous system disorders. As with any specialized research chemical, proper literature review and due diligence are recommended before beginning experimental work.

In conclusion, CAS 1443349-11-8 represents a versatile and increasingly important building block in modern medicinal chemistry. Its unique combination of halogenated aromatic and thiazole heterocycle components offers numerous opportunities for structural diversification and biological evaluation. As the pharmaceutical industry continues to address unmet medical needs through innovative small molecule therapies, compounds like (2-chloro-4-fluorophenyl)-(1,3-thiazol-2-yl)methanone will likely play an expanding role in drug discovery pipelines worldwide.